Cas no 80407-66-5 (4-(2-methoxyethoxy)benzonitrile)

4-(2-methoxyethoxy)benzonitrile structure
80407-66-5 structure
Product Name:4-(2-methoxyethoxy)benzonitrile
CAS No:80407-66-5
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD09907643
CID:705728
PubChem ID:11217559
Update Time:2025-04-19

4-(2-methoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methoxyethoxy)benzonitrile
    • Benzonitrile, 4-(2-methoxyethoxy)-
    • 80407-66-5
    • AM20041191
    • MFCD09907643
    • AKOS000192014
    • SCHEMBL4867346
    • EN300-74276
    • A15817
    • BS-24444
    • FT-0712298
    • DTXSID60459015
    • Z167839000
    • DB-026118
    • G37400
    • MDL： MFCD09907643
    • Inchi： 1S/C10H11NO2/c1-12-6-7-13-10-4-2-9(8-11)3-5-10/h2-5H,6-7H2,1H3
    • InChI Key： SISNRWJOVBGIJH-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C#N)=CC=1)CCOC

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.09
  • Melting Point: 44-45 ºC
  • Boiling Point: 307 ºC
  • Flash Point: 122 ºC

4-(2-methoxyethoxy)benzonitrile Pricemore >>

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4-(2-methoxyethoxy)benzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:80407-66-5)4-(2-methoxyethoxy)benzonitrile
Order Number:A15817
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):221.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:80407-66-5)4-(2-methoxyethoxy)benzonitrile
A15817
Purity:99%
Quantity:1g
Price ($):221.0
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